Cas no 1325668-29-8 (cleistanone)

• Product Name: cleistanone
• CAS No: 1325668-29-8
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• CID: 2044697
• PubChem ID: 54762610
• Update Time: 2025-04-21

cleistanone Chemical and Physical Properties

Names and Identifiers

• cleistanone
• 1325668-29-8
• 715IJZ314L
• Spiro(chrysene-2(8H),1'-cyclopentan)-8-one, hexadecahydro-6-hydroxy-2',2',4a,4b,7,7,10a-heptamethyl-5'-methylene-, (1'S,4aR,4bR,6R,6aR,10aR,10bR,12aR)-
• UNII-715IJZ314L
• Q27265929
• (4aR,4bR,6aR,8S,10aR,10bR,12R,12aR)-12-hydroxy-1,1,1',1',4a,10a,10b-heptamethyl-3'-methylidenespiro(3,4,4b,5,6,6a,7,9,10,11,12,12a-dodecahydrochrysene-8,2'-cyclopentane)-2-one
• (4aR,4bR,6aR,8S,10aR,10bR,12R,12aR)-12-hydroxy-1,1,1',1',4a,10a,10b-heptamethyl-3'-methylidenespiro[3,4,4b,5,6,6a,7,9,10,11,12,12a-dodecahydrochrysene-8,2'-cyclopentane]-2-one
• 660394-57-0

• Inchi： 1S/C30H48O2/c1-19-11-13-25(2,3)30(19)16-15-28(7)20(17-30)9-10-22-27(6)14-12-23(32)26(4,5)24(27)21(31)18-29(22,28)8/h20-22,24,31H,1,9-18H2,2-8H3/t20-,21-,22-,24+,27-,28-,29-,30-/m1/s1
• InChI Key： GEIFQLXIDUDMNZ-PCJVTFPHSA-N
• SMILES： O[C@@H]1C[C@]2(C)[C@H](CC[C@@H]3C[C@@]4(C(=C)CCC4(C)C)CC[C@@]23C)[C@@]2(C)CCC(C(C)(C)[C@@H]21)=O

Computed Properties

• Exact Mass: 440.365430770g/mol
• Monoisotopic Mass: 440.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives